Cas no 1416724-75-8 (2-(4-bromofuran-2-yl)acetaldehyde)

• Product Name: 2-(4-bromofuran-2-yl)acetaldehyde
• CAS No: 1416724-75-8
• MF: C₆H₅BrO₂
• MW: 189.006701231003
• CID: 5915829
• PubChem ID: 53421292
• Update Time: 2025-05-19

2-(4-bromofuran-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)acetaldehyde
• EN300-1897968
• 1416724-75-8
• SCHEMBL4599692
• 2-(4-bromo-2-furanyl)acetaldehyde

• Inchi： 1S/C6H5BrO2/c7-5-3-6(1-2-8)9-4-5/h2-4H,1H2
• InChI Key： BLAQBLMYDFCFIX-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC=O

Computed Properties

• Exact Mass: 187.94729g/mol
• Monoisotopic Mass: 187.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(4-bromofuran-2-yl)acetaldehyde

Professional Introduction to 2-(4-bromofuran-2-yl)acetaldehyde (CAS No. 1416724-75-8)

2-(4-bromofuran-2-yl)acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 1416724-75-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a brominated furan moiety linked to an aldehyde group, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural framework of 2-(4-bromofuran-2-yl)acetaldehyde consists of a furan ring substituted at the 4-position with a bromine atom, which enhances its electrophilicity, and a 2-formyl group that serves as a reactive site for further functionalization. This unique combination makes it a valuable building block for constructing more complex scaffolds, particularly in medicinal chemistry.

In recent years, the demand for innovative heterocyclic compounds has surged, driven by their prevalence in biologically active natural products and synthetic drugs. 2-(4-bromofuran-2-yl)acetaldehyde exemplifies this trend, as it provides a synthetic entry to various pharmacophores. For instance, its reactivity with nucleophiles allows for the formation of C-C and C-N bonds, enabling the construction of fused rings and other intricate structures.

One of the most compelling aspects of 2-(4-bromofuran-2-yl)acetaldehyde is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, making them attractive targets for therapeutic intervention. By leveraging the bromine atom for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, researchers can introduce aryl or amino groups into the molecule, generating derivatives with potent kinase inhibitory activity.

Recent studies have highlighted the importance of 2-(4-bromofuran-2-yl)acetaldehyde in the development of small-molecule modulators of protein-protein interactions. These interactions are critical for many biological pathways and are often difficult to target with traditional small molecules. The aldehyde group in this compound can be used to form covalent bonds with specific residues on target proteins, providing a means to disrupt or modulate their function.

The pharmaceutical industry has also explored 2-(4-bromofuran-2-yl)acetaldehyde as a precursor for antiviral and anticancer agents. Its ability to undergo diverse transformations allows for the rapid generation of libraries of compounds that can be screened for biological activity. For example, recent research has demonstrated its use in synthesizing furan-based analogs of known antiviral drugs, which exhibit improved efficacy against certain viral strains.

In addition to its medicinal chemistry applications, 2-(4-bromofuran-2-yl)acetaldehyde has found utility in materials science. The furan ring can be polymerized or cross-linked to form novel materials with unique properties. These materials have potential applications in areas such as organic electronics, where their ability to conduct charge under certain conditions is exploited.

The synthesis of 2-(4-bromofuran-2-yl)acetaldehyde typically involves the bromination of 2-furaldehyde followed by selective functionalization at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Catalytic systems such as palladium-based catalysts have been particularly effective in facilitating these transformations while maintaining high selectivity.

From a computational chemistry perspective, understanding the reactivity of 2-(4-bromofuran-2-yl)acetaldehyde requires sophisticated modeling techniques. Density functional theory (DFT) calculations have been employed to elucidate reaction mechanisms and predict regioselectivity. These computational approaches complement experimental efforts by providing insights into structural features that influence reactivity.

The growing interest in green chemistry has also influenced the synthesis of 2-(4-bromofuran-2-yl)acetaldehyde. Researchers are increasingly exploring solvent-free conditions and catalytic systems that minimize waste generation. Such environmentally conscious approaches align with broader industry trends toward sustainable chemical manufacturing.

In conclusion, CAS No. 1416724-75-8, corresponding to 2-(4-bromofuran-2-yl)acetaldehyde, is a multifunctional compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative bioactive molecules and advanced materials.